3-Octen-1-OL
Cat. No. B8816688
M. Wt: 128.21 g/mol
InChI Key: YDXQPTHHAPCTPP-AATRIKPKSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:3]([CH2:4][C:5]#[C:6][CH2:7][CH2:8][CH2:9][CH3:10])[OH:11].[CH3:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17].[H:1][H:2]>>[CH2:3]([CH2:4][CH:5]=[CH:6][CH2:7][CH2:8][CH2:9][CH3:10])[OH:11]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCC#CCCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCC=CCCO
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:3]([CH2:4][C:5]#[C:6][CH2:7][CH2:8][CH2:9][CH3:10])[OH:11].[CH3:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17].[H:1][H:2]>>[CH2:3]([CH2:4][CH:5]=[CH:6][CH2:7][CH2:8][CH2:9][CH3:10])[OH:11]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCC#CCCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCCC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCC=CCCO
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
